[Oxido(3,7,11,15-tetramethylhexadec-2-enoxy)phosphoryl] phosphate

• CAS No.: 61252-15-1
• Molecular Formula: C20H39O7P2-3
• Molecular Weight: 453.5 g/mol
• IUPAC Name: [oxido(3,7,11,15-tetramethylhexadec-2-enoxy)phosphoryl] phosphate
• InChI: InChI=1S/C20H42O7P2/c1-17(2)9-6-10-18(3)11-7-12-19(4)13-8-14-20(5)15-16-26-29(24,25)27-28(21,22)23/h15,17-19H,6-14,16H2,1-5H3,(H,24,25)(H2,21,22,23)/p-3
• InChI Key: ITPLBNCCPZSWEU-UHFFFAOYSA-K
• Canonical SMILES: CC(C)CCCC(C)CCCC(C)CCCC(=CCOP(=O)([O-])OP(=O)([O-])[O-])C

Description

This compound is characterized by its long carbon chain with multiple methyl groups and a phosphate group, making it an interesting subject for research in organic chemistry and related disciplines .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of [Oxido(3,7,11,15-tetramethylhexadec-2-enoxy)phosphoryl] phosphate typically involves the reaction of 3,7,11,15-tetramethylhexadec-2-enol with phosphoryl chloride in the presence of a base. The reaction is carried out under controlled temperature and pressure conditions to ensure the formation of the desired product. The reaction can be represented as follows:

$$\text{3,7,11,15-tetramethylhexadec-2-enol} + \text{Phosphoryl chloride} \rightarrow \text{this compound}$$3,7,11,15-tetramethylhexadec-2-enol+Phosphoryl chloride→[Oxido(3,7,11,15-tetramethylhexadec-2-enoxy)phosphoryl] phosphate

Industrial Production Methods

In industrial settings, the production of this compound may involve more advanced techniques such as continuous flow reactors to enhance yield and purity. The use of catalysts and optimized reaction conditions can further improve the efficiency of the synthesis process .

Chemical Reactions Analysis

Types of Reactions

[Oxido(3,7,11,15-tetramethylhexadec-2-enoxy)phosphoryl] phosphate undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the phosphate group to phosphite or phosphine derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions, where the phosphate group is replaced by other functional groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents such as lithium aluminum hydride, and nucleophiles like amines and alcohols. The reactions are typically carried out under controlled temperature and pressure conditions to ensure the desired product formation .

Major Products Formed

The major products formed from these reactions include various phosphates, phosphites, and phosphine derivatives, depending on the specific reaction conditions and reagents used .

Scientific Research Applications

[Oxido(3,7,11,15-tetramethylhexadec-2-enoxy)phosphoryl] phosphate has a wide range of applications in scientific research, including:

Chemistry: Used as a reagent in organic synthesis and catalysis.

Biology: Studied for its potential role in biological systems and as a model compound for understanding phosphate metabolism.

Medicine: Investigated for its potential therapeutic applications, including as a drug delivery agent.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism by which [Oxido(3,7,11,15-tetramethylhexadec-2-enoxy)phosphoryl] phosphate exerts its effects involves its interaction with molecular targets such as enzymes and receptors. The phosphate group plays a crucial role in these interactions, facilitating the binding and activation of the compound. The molecular pathways involved include phosphorylation and dephosphorylation processes, which are essential for various cellular functions .

Comparison with Similar Compounds

Similar Compounds

Similar compounds to [Oxido(3,7,11,15-tetramethylhexadec-2-enoxy)phosphoryl] phosphate include:

Phosphatidylcholines: Commonly found in biological membranes.

Phosphatidylethanolamines: Another class of phospholipids with similar structural features.

Phosphatidylserines: Known for their role in cell signaling and apoptosis.

Uniqueness

What sets this compound apart from these similar compounds is its unique combination of a long carbon chain with multiple methyl groups and a phosphate group. This structural uniqueness imparts distinct chemical and physical properties, making it a valuable compound for various research and industrial applications .